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Compound of Interest

Compound Name: PPG-26-buteth-26

Cat. No.: B1611884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PPG-26-Buteth-26 is a synthetic non-ionic copolymer that serves as a highly effective

emulsifying agent, surfactant, and solubilizer in a multitude of applications, particularly within

the cosmetics and personal care industries.[1][2] Chemically, it is a polyoxypropylene and

polyoxyethylene ether of butyl alcohol, created through the copolymerization of propylene oxide

and ethylene oxide, initiated by butanol.[1][3] The numerical designation "26" indicates the

average number of repeating propylene oxide units in the polymer chain.[3][4] Its utility stems

from its amphiphilic nature, which allows it to modify the interface between immiscible

substances, such as oil and water. This guide provides an in-depth analysis of the core

mechanisms governing its surfactant properties, supported by available physicochemical data

and illustrations of its molecular behavior.

Molecular Structure and Physicochemical
Properties
The functionality of PPG-26-Buteth-26 is intrinsically linked to its molecular architecture. The

molecule consists of three primary domains:

A Lipophilic Butyl Ether Group: This terminal butyl group (CH3(CH2)3-) serves as a primary

hydrophobic anchor.
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A Polyoxypropylene (PPG) Chain: This chain, composed of approximately 26 propylene

oxide units, is also hydrophobic and contributes significantly to the molecule's oil-soluble

character.

A Polyoxyethylene (PEG) Chain: While the name "PPG-26-Buteth-26" might imply 26

ethylene oxide units, it is more accurately described as a copolymer of both propylene and

ethylene oxides.[5] The ethylene oxide units form the hydrophilic portion of the molecule,

ensuring its solubility and interaction with aqueous phases.

This dual chemical nature—possessing both distinct hydrophilic and lipophilic regions—is the

defining characteristic of an amphiphilic surfactant.

Simplified Molecular Structure of PPG-26-Buteth-26
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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